Cas no 917749-98-5 (<br>4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol)

• Product Name: <br>4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
• CAS No: 917749-98-5
• MF: C₁₆H₂₂N₄O₄S₂
• MW: 398.500280857086
• CID: 3082498
• PubChem ID: 18524239
• Update Time: 2025-05-24

<br>4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
• 4-(3-Methoxypropyl)-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• 917749-98-5
• AKOS000678402
• 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol

• MDL： MFCD08898871
• Inchi： 1S/C16H22N4O4S2/c1-23-10-2-7-20-15(17-18-16(20)25)13-3-5-14(6-4-13)26(21,22)19-8-11-24-12-9-19/h3-6H,2,7-12H2,1H3,(H,18,25)
• InChI Key： WEUNKDMZFFZBIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NNC(N1CCCOC)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 398.10824754Da
• Monoisotopic Mass: 398.10824754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol

Introduction to 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917749-98-5)

4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 917749-98-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The compound's structure is characterized by a triazole ring system, which is a common motif in many bioactive molecules. The triazole ring is flanked by a morpholine-4-sulfonyl group and a 3-methoxy-propyl side chain, both of which are critical for its interactions with biological targets. The presence of these groups not only influences the compound's solubility and stability but also plays a crucial role in modulating its pharmacological effects.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic scaffolds such as triazoles and morpholines. These heterocycles are known for their ability to enhance binding affinity and selectivity when interacting with biological receptors. The specific arrangement of these heterocycles in 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol suggests that it may exhibit potent activity against various disease targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. The morpholine-4-sulfonyl group is particularly noteworthy, as it has been shown to possess anti-inflammatory properties in several preclinical studies. This group can interact with inflammatory pathways, potentially leading to the development of novel anti-inflammatory agents. Furthermore, the triazole ring system is known to enhance the metabolic stability of molecules, which is a critical factor in drug development.

Recent research has also highlighted the importance of optimizing molecular properties such as lipophilicity and polar surface area (PSA) to improve drug-like characteristics. The 3-methoxy-propyl side chain in 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol contributes to its overall lipophilicity, which can influence membrane permeability and oral bioavailability. By carefully balancing lipophilicity with other physicochemical properties, researchers can enhance the compound's pharmacokinetic profile.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring system efficiently. These methods not only improve the efficiency of synthesis but also minimize unwanted byproducts, making the process more sustainable and scalable.

Another area of interest is the potential use of this compound in anticancer therapy. The structural features of 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol suggest that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have shown that similar compounds can inhibit enzymes such as kinases, which are often overexpressed in cancer cells. Further investigation into the mechanism of action of this compound could lead to the discovery of novel anticancer agents.

The role of computational chemistry in drug discovery has also been instrumental in understanding the potential biological activity of this compound. Molecular modeling techniques have been used to predict how 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and orientation preferences, guiding experimental efforts towards optimizing lead compounds.

In conclusion, 4-(3-Methoxy-propyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917749-98-5) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.